Cas no 2248266-31-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate
• CAS No: 2248266-31-9
• MF: C₁₄H₁₂N₂O₇S
• MW: 352.319282531738
• CID: 6401309
• PubChem ID: 165728882
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate
• 2248266-31-9
• EN300-6517214

• Inchi： 1S/C14H12N2O7S/c1-8(17)15-7-24(21,22)6-11(15)14(20)23-16-12(18)9-4-2-3-5-10(9)13(16)19/h2-5,11H,6-7H2,1H3
• InChI Key： UMJPPPIWAGRVDP-UHFFFAOYSA-N
• SMILES： S1(CN(C(C)=O)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 352.03652190g/mol
• Monoisotopic Mass: 352.03652190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 127Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate (CAS No: 2248266-31-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate, identified by its CAS number 2248266-31-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework, featuring a 1H-isoindol core linked to a thiazolidine moiety, suggests promising biological activities that warrant further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol is particularly noteworthy, as it has been associated with various bioactive molecules. Research has indicated that isoindole derivatives exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of an acetyl group and a dioxo bridge in the molecule further enhances its potential as a pharmacophore.

The thiazolidine component of the compound adds another layer of complexity and functionality. Thiazolidine derivatives are well-known for their role in medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders and metabolic diseases. The combination of these two heterocyclic systems in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetyl-1,1-dioxo-1lambda6,3-thiazolidine-4-carboxylate creates a multifaceted scaffold that could interact with biological targets in novel ways.

Recent studies have highlighted the importance of exploring structure-function relationships in complex organic molecules. Computational modeling and experimental techniques have been employed to elucidate the interactions between this compound and potential biological targets. Preliminary findings suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. This aligns with the broader trend in drug discovery towards identifying molecules with multiple binding sites and enhanced efficacy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives remains a challenging yet rewarding endeavor. Advanced synthetic methodologies have been developed to construct the desired framework with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have enabled the efficient preparation of complex heterocycles like this one. These advancements have not only facilitated the synthesis of novel compounds but also provided insights into their reactivity and mechanism of action.

The pharmacokinetic properties of 2248266-31-9 are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Initial pharmacokinetic studies suggest that the compound exhibits reasonable bioavailability and stability under physiological conditions. These findings are encouraging for further development and highlight the compound's potential as a lead molecule.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol derivatives continue to be an area of active research due to their diverse biological activities and structural versatility. The specific compound identified by CAS number 2248266 represents a promising candidate for further exploration in drug discovery programs. Its unique structural features and preliminary biological activity make it an intriguing subject for future studies aimed at developing new therapeutic agents.